3-[(4-chlorophenyl)(morpholin-4-yl)methyl]-2-phenyl-1H-indol-1-ol

• IUPAC Name: 4-[(4-chlorophenyl)-(1-hydroxy-2-phenylindol-3-yl)methyl]morpholine
• InChI: InChI=1S/C25H23ClN2O2/c26-20-12-10-19(11-13-20)24(27-14-16-30-17-15-27)23-21-8-4-5-9-22(21)28(29)25(23)18-6-2-1-3-7-18/h1-13,24,29H,14-17H2
• InChI Key: UJCOMVGWPUDIGZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(C2=CC=C(C=C2)Cl)C3=C(N(C4=CC=CC=C43)O)C5=CC=CC=C5
• Molecular Formula: C25H23ClN2O2
• Molecular Weight: 418.9 g/mol
• CAS No.: 622795-16-8

Description

The compound “3-[(4-chlorophenyl)(morpholin-4-yl)methyl]-2-phenyl-1H-indol-1-ol” is a complex organic molecule. It contains an indole ring, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. Indole is a common structure found in many natural compounds and pharmaceuticals. The compound also contains a morpholine ring, which is a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom. The presence of a chlorophenyl group indicates that there is a benzene ring with a chlorine atom attached.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and groups within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to determine the structure of complex organic compounds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the indole ring is known to undergo electrophilic substitution reactions. The morpholine ring could potentially undergo reactions at the nitrogen atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties such as solubility, melting point, and boiling point.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling this compound, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. If it shows promising biological activity, it could be further studied as a potential pharmaceutical.